Cas no 478046-67-2 (N-(4-methylphenyl)-N'-[2-(3-pyridinyl)-4-pyrimidinyl]urea)
478046-67-2 structure
Product Name:N-(4-methylphenyl)-N'-[2-(3-pyridinyl)-4-pyrimidinyl]urea
CAS No:478046-67-2
MF:C17H15N5O
MW:305.333902597427
CID:5236127
Update Time:2023-08-25
N-(4-methylphenyl)-N'-[2-(3-pyridinyl)-4-pyrimidinyl]urea Chemical and Physical Properties
Names and Identifiers
-
- N-(4-METHYLPHENYL)-N'-[2-(3-PYRIDINYL)-4-PYRIMIDINYL]UREA
- 1-(4-methylphenyl)-3-[2-(pyridin-3-yl)pyrimidin-4-yl]urea
- MLS000706883
- 1-(4-methylphenyl)-3-(2-pyridin-3-ylpyrimidin-4-yl)urea
- SMR000335712
- BDBM47658
- cid_1477566
- HMS2697N06
- 1-(p-tolyl)-3-[2-(3-pyridyl)pyrimidin-4-yl]urea
- 1-(4-methylphenyl)-3-[2-(3-pyridinyl)-4-pyrimidinyl]urea
- N-(4-methylphenyl)-N'-[2-(3-pyridinyl)-4-pyrimidinyl]urea
-
- Inchi: 1S/C17H15N5O/c1-12-4-6-14(7-5-12)20-17(23)22-15-8-10-19-16(21-15)13-3-2-9-18-11-13/h2-11H,1H3,(H2,19,20,21,22,23)
- InChI Key: FCFZSPVQFIPQML-UHFFFAOYSA-N
- SMILES: O=C(NC1C=CN=C(C2C=NC=CC=2)N=1)NC1C=CC(C)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 383
- XLogP3: 2.1
- Topological Polar Surface Area: 79.8
N-(4-methylphenyl)-N'-[2-(3-pyridinyl)-4-pyrimidinyl]urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622045-1mg |
1-(2-(Pyridin-3-yl)pyrimidin-4-yl)-3-(p-tolyl)urea |
478046-67-2 | 98% | 1mg |
¥428.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622045-2mg |
1-(2-(Pyridin-3-yl)pyrimidin-4-yl)-3-(p-tolyl)urea |
478046-67-2 | 98% | 2mg |
¥546.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622045-5mg |
1-(2-(Pyridin-3-yl)pyrimidin-4-yl)-3-(p-tolyl)urea |
478046-67-2 | 98% | 5mg |
¥546.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622045-10mg |
1-(2-(Pyridin-3-yl)pyrimidin-4-yl)-3-(p-tolyl)urea |
478046-67-2 | 98% | 10mg |
¥756.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622045-20mg |
1-(2-(Pyridin-3-yl)pyrimidin-4-yl)-3-(p-tolyl)urea |
478046-67-2 | 98% | 20mg |
¥1210.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622045-25mg |
1-(2-(Pyridin-3-yl)pyrimidin-4-yl)-3-(p-tolyl)urea |
478046-67-2 | 98% | 25mg |
¥1323.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622045-50mg |
1-(2-(Pyridin-3-yl)pyrimidin-4-yl)-3-(p-tolyl)urea |
478046-67-2 | 98% | 50mg |
¥1328.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622045-100mg |
1-(2-(Pyridin-3-yl)pyrimidin-4-yl)-3-(p-tolyl)urea |
478046-67-2 | 98% | 100mg |
¥2194.00 | 2024-05-12 |
N-(4-methylphenyl)-N'-[2-(3-pyridinyl)-4-pyrimidinyl]urea Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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